Methyl 4-{2-[(4-ethoxyphenyl)amino]-2-oxoethyl}-2-(4-methylphenyl)-3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazine-6-carboxylate

• IUPAC Name: methyl 4-[2-(4-ethoxyanilino)-2-oxoethyl]-2-(4-methylphenyl)-3,5-dioxo-1,2,4-triazine-6-carboxylate
• InChI: InChI=1S/C22H22N4O6/c1-4-32-17-11-7-15(8-12-17)23-18(27)13-25-20(28)19(21(29)31-3)24-26(22(25)30)16-9-5-14(2)6-10-16/h5-12H,4,13H2,1-3H3,(H,23,27)
• InChI Key: HFXPJWUQPADURF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CN2C(=O)C(=NN(C2=O)C3=CC=C(C=C3)C)C(=O)OC
• Molecular Formula: C22H22N4O6
• Molecular Weight: 438.4 g/mol

Description

Methyl 4-{2-[(4-ethoxyphenyl)amino]-2-oxoethyl}-2-(4-methylphenyl)-3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazine-6-carboxylate is a useful research compound. Its molecular formula is C22H22N4O6 and its molecular weight is 438.44. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Biological Evaluation : Methyl 4-{2-[(4-ethoxyphenyl)amino]-2-oxoethyl}-2-(4-methylphenyl)-3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazine-6-carboxylate is synthesized from various ester ethoxycarbonylhydrazones and primary amines. It has shown good or moderate antimicrobial activities against test microorganisms (Bektaş et al., 2007).

• Potential as PET Tracers : This compound's derivatives have been synthesized for potential use as PET tracers for imaging of p38α mitogen-activated protein kinase (Wang et al., 2014).

• Application in c-Met Kinase Inhibition : Novel derivatives containing the compound's moieties have been synthesized and evaluated for inhibitory activities against c-Met kinase and cytotoxic activities against various cancer cell lines. These derivatives show moderate to good antitumor activities (Liu et al., 2020).

• Potential in Anticonvulsant Therapies : The crystal structures of three anticonvulsant enaminones, including derivatives of this compound, have been determined, highlighting its relevance in developing treatments for epilepsy (Kubicki et al., 2000).

• Inhibition of COX-2 Selectivity : Novel derivatives have been synthesized and screened for COX-1/COX-2 inhibition, showing significant activity. This indicates its potential in analgesic and anti-inflammatory therapies (Abu‐Hashem et al., 2020).